Cas no 61908-81-4 (Phosphine sulfide, trihexadecyl-)

Phosphine sulfide, trihexadecyl- structure
61908-81-4 structure
Product Name:Phosphine sulfide, trihexadecyl-
CAS No:61908-81-4
MF:C48H99PS
MW:739.338435411453
CID:463302
PubChem ID:54060134
Update Time:2025-04-19

Phosphine sulfide, trihexadecyl- Chemical and Physical Properties

Names and Identifiers

    • Phosphine sulfide, trihexadecyl-
    • trihexadecyl(sulfanylidene)-λ<sup>5</sup>-phosphane
    • Trihexadecyl(sulfanylidene)-lambda~5~-phosphane
    • DTXSID70708748
    • SCHEMBL10778047
    • tricetylphosphine sulfide
    • 61908-81-4
    • Inchi: 1S/C48H99PS/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49(50,47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2)48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h4-48H2,1-3H3
    • InChI Key: LZCKFZCMEMODEJ-UHFFFAOYSA-N
    • SMILES: S=P(CCCCCCCCCCCCCCCC)(CCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 738.72107
  • Monoisotopic Mass: 738.72051133g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 45
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 24.4
  • Topological Polar Surface Area: 32.1Ų

Experimental Properties

  • PSA: 0
  • LogP: 19.56040
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